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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
C14TKL-1 is an endogenous human tachykinin-like peptide that has garnered significant

interest within the scientific community due to its potent agonistic activity at the neurokinin-1

(NK1) receptor. This document provides a comprehensive overview of the structure, chemical

properties, and biological function of C14TKL-1. It includes a summary of its known quantitative

data, detailed representative experimental protocols for its synthesis and characterization, and

a depiction of its expected signaling pathway upon NK1 receptor activation. This guide is

intended to serve as a valuable resource for researchers and professionals engaged in drug

discovery and development, particularly those focused on tachykinin receptor modulation.

Structure and Chemical Properties
C14TKL-1 is a dodecapeptide with the amino acid sequence H-Arg-His-Arg-Thr-Pro-Met-Phe-

Tyr-Gly-Leu-Met-NH2. Its structure and key chemical properties are summarized in the tables

below.

Table 1: Structural Information for C14TKL-1
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Property Value Source

Amino Acid Sequence
H-Arg-His-Arg-Thr-Pro-Met-

Phe-Tyr-Gly-Leu-Met-NH2
PubChem CID 90488729

One-Letter Code RHRTPMFYGLM-NH2 PubChem CID 90488729

IUPAC Name

L-arginyl-L-histidyl-L-arginyl-L-

threonyl-L-prolyl-L-methionyl-

L-phenylalanyl-L-tyrosyl-glycyl-

L-leucyl-L-methioninamide

PubChem CID 90488729

Table 2: Physicochemical Properties of C14TKL-1
Property Value Source

Molecular Formula C63H98N20O13S2 PubChem CID 90488729

Molecular Weight 1407.7 g/mol PubChem CID 90488729

Potency (EC50 at NK1

Receptor)
1 nM SmallMolecules.com

Biological Activity and Signaling Pathway
C14TKL-1 is a potent agonist for the neurokinin-1 (NK1) receptor, a G-protein coupled receptor

(GPCR) that is the primary receptor for the neuropeptide Substance P.[1] The activation of the

NK1 receptor by agonists like C14TKL-1 is known to initiate a cascade of intracellular signaling

events.

Upon binding of C14TKL-1 to the NK1 receptor, the receptor undergoes a conformational

change, leading to the activation of associated heterotrimeric G-proteins, primarily Gαq/11.

This activation stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the

endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in

cytosolic Ca2+ and the presence of DAG collectively activate protein kinase C (PKC).
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Furthermore, NK1 receptor activation can also lead to the stimulation of the mitogen-activated

protein kinase (MAPK) cascade, including the extracellular signal-regulated kinases 1 and 2

(ERK1/2).[2][3] The activation of these pathways ultimately results in a variety of cellular

responses, including neuronal excitation, smooth muscle contraction, and inflammation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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